Cas no 2309797-79-1 (N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide
• CAS No: 2309797-79-1
• MF: C₁₈H₂₃NOS
• MW: 301.446323633194
• CID: 5357057
• Update Time: 2025-06-10

N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)-4-phenylbutanamide
• N-(2-methyl-2-thiophen-3-ylpropyl)-4-phenylbutanamide
• N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide

• Inchi： 1S/C18H23NOS/c1-18(2,16-11-12-21-13-16)14-19-17(20)10-6-9-15-7-4-3-5-8-15/h3-5,7-8,11-13H,6,9-10,14H2,1-2H3,(H,19,20)
• InChI Key： ZVLHOIPNVYEKHS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(CCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 4.3
• Topological Polar Surface Area: 57.3

Additional information on N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide

Introduction to N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide (CAS No. 2309797-79-1)

N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide, identified by its CAS number 2309797-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide incorporates several key functional groups, including a thiophene ring, which is known for its role in various pharmacological activities. The presence of the thiophene moiety not only contributes to the compound's unique chemical properties but also suggests potential interactions with biological targets. Specifically, the thiophene ring can engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding affinity.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with neurological disorders. The structural features of N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide make it a candidate for further exploration in this area. Studies have indicated that compounds containing thiophene derivatives may have neuroprotective properties, potentially making them useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The amide functional group in the molecule also plays a critical role in its pharmacological profile. Amides are well-known for their ability to enhance drug solubility and bioavailability, which are essential factors for successful drug development. Additionally, the amide bond can participate in hydrogen bonding interactions, further influencing the compound's binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been performed on N-2-methyl-2-(thiophen-3-yl)propyl-4-phenylbutanamide to identify potential binding sites on target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in neurotransmitter signaling pathways, which could lead to novel therapeutic strategies.

The synthesis of N-2-methyl-2-(thiophen-3-ylo propyl)-4-ph enylbutanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiophene ring is typically introduced through cyclization reactions, while the amide group is formed via coupling reactions such as acylation or amidation. The presence of multiple stereocenters in the molecule necessitates precise control over reaction conditions to achieve enantiomerically pure products.

In vitro studies have begun to explore the pharmacological properties of N-2-methyl -2-(thiophen -3 -yl)prop yl -4 -phen ylbutanamide. Initial results indicate that the compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic benefits. Further research is needed to fully characterize its mechanism of action and assess its efficacy in animal models. These studies will provide valuable insights into the compound's potential as a lead molecule for drug development.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of bioactive compounds. N-2-methyl -2-(thiophen -3 -y l)prop yl -4 -phen ylbutanamide, with its unique structural features and promising biological activities, represents a significant advancement in this field. As research continues, it is expected that new applications for this compound will emerge, contributing to the development of innovative treatments for various diseases.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and software platforms enable researchers to design and analyze complex molecular structures efficiently. By leveraging these tools, scientists can accelerate the process of identifying promising candidates like N-2-methyl -2-(thiophen -3 -y l)prop yl -4 -phen ylbutanamide, thereby reducing the time and cost associated with traditional experimental methods.

In conclusion, N-2-methyl -2-(thiophen -3 -y l)prop yl -4 -phen ylbutanamide (CAS No. 2309797 79 1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.